Cas no 2228087-55-4 (4-(5-methyl-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one)

• Product Name: 4-(5-methyl-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one
• CAS No: 2228087-55-4
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 6435152
• PubChem ID: 165846368
• Update Time: 2025-05-25

4-(5-methyl-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-methyl-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one
• EN300-1821977
• 2228087-55-4

• Inchi： 1S/C7H9N3O2/c1-4-2-5(10-9-4)6-3-12-7(11)8-6/h2,6H,3H2,1H3,(H,8,11)(H,9,10)
• InChI Key： PWZIHAUOFVHLGL-UHFFFAOYSA-N
• SMILES： O1C(NC(C2C=C(C)NN=2)C1)=O

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 67Ų

Additional information on 4-(5-methyl-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one

Comprehensive Overview of 4-(5-methyl-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one (CAS No. 2228087-55-4)

The compound 4-(5-methyl-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one (CAS No. 2228087-55-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a pyrazole ring with an oxazolidinone moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel small-molecule drugs and biologically active compounds. The presence of both nitrogen and oxygen heteroatoms in its framework allows for diverse interactions with biological targets, which is a hot topic in modern drug discovery and medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 4-(5-methyl-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one has surged due to their versatility in addressing challenges such as antibiotic resistance and cancer therapy. This compound’s pyrazole component is known for its role in modulating enzyme activity, while the oxazolidinone segment is often associated with antimicrobial properties. Such dual functionality aligns with current trends in multi-target drug design, a strategy increasingly adopted to combat complex diseases. As a result, this compound is frequently discussed in forums and publications focused on innovative therapeutics and precision medicine.

From a synthetic chemistry perspective, 4-(5-methyl-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one offers intriguing possibilities. Its synthesis typically involves cyclization reactions and catalytic transformations, which are areas of active research in green chemistry. Scientists are exploring sustainable methods to produce such compounds, minimizing waste and energy consumption—a priority in today’s environmentally conscious research landscape. Additionally, the compound’s stability and solubility profile make it suitable for further derivatization, a key factor in optimizing drug-like properties.

The agrochemical industry also shows interest in 4-(5-methyl-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one due to its potential as a pesticide intermediate or plant growth regulator. With the growing need for sustainable agriculture solutions, compounds that can enhance crop yield while reducing environmental impact are highly sought after. This aligns with global discussions on food security and climate-resilient farming, making it a relevant topic for researchers and policymakers alike.

Analytical characterization of 4-(5-methyl-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one often involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for confirming its structure and purity, which are essential for regulatory approval in pharmaceutical applications. The compound’s spectral data and crystallographic parameters are frequently referenced in patents and academic papers, highlighting its importance in intellectual property and material science.

In conclusion, 4-(5-methyl-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one (CAS No. 2228087-55-4) represents a fascinating intersection of chemistry, biology, and environmental science. Its applications span from drug development to agricultural innovation, reflecting broader trends in interdisciplinary research. As scientists continue to explore its potential, this compound is likely to remain a subject of interest in both academic and industrial settings.